Cas no 2171490-01-8 (ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate)

• Product Name: ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate
• CAS No: 2171490-01-8
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 5908401
• PubChem ID: 165860878
• Update Time: 2025-06-12

ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate
• 2171490-01-8
• EN300-1286148
• ethyl 3-amino-4-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoate

• Inchi： 1S/C13H26N2O4/c1-7-18-10(16)8-13(6,14)9(2)15-11(17)19-12(3,4)5/h9H,7-8,14H2,1-6H3,(H,15,17)
• InChI Key： LVUNXIQNPXAEFR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)(CC(=O)OCC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.18925731g/mol
• Monoisotopic Mass: 274.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.6Ų

Additional information on ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate

Comprehensive Analysis of Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate (CAS No. 2171490-01-8)

Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate (CAS No. 2171490-01-8) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This ester derivative features a unique combination of tert-butoxycarbonyl (Boc) and amino functional groups, making it a valuable intermediate in peptide synthesis and drug development. Its molecular structure, C₁₃H₂₆N₂O₄, offers versatility for modifications, aligning with current trends in small-molecule therapeutics and targeted drug delivery systems.

The growing demand for custom peptide synthesis and protease-resistant analogs has spotlighted compounds like ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate. Researchers frequently search for "Boc-protected amino acid esters" or "non-natural amino acid derivatives," reflecting its relevance in developing biologics and enzyme inhibitors. The compound’s steric hindrance from the 3-methyl group enhances stability, a critical factor for oral bioavailability—a hot topic in pharmacokinetics studies.

In synthetic applications, this compound serves as a precursor for N-methylated peptides, which are gaining traction due to their improved metabolic stability. Its ethyl ester moiety facilitates solubility in organic solvents, streamlining solid-phase peptide synthesis (SPPS) workflows. Recent publications highlight its utility in creating peptidomimetics, addressing challenges like drug resistance in oncology and infectious diseases.

From a technical perspective, CAS No. 2171490-01-8 exhibits a balanced lipophilicity (LogP ~1.8), ideal for crossing cell membranes—a property often queried in "how to improve drug permeability" discussions. The Boc group can be selectively deprotected under mild acidic conditions, enabling sequential reactions without side-chain interference. This aligns with industry shifts toward green chemistry and atom-efficient synthesis.

Quality control of ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate typically involves HPLC (>98% purity) and mass spectrometry, ensuring compliance with GMP standards. As the pharmaceutical sector explores "continuous manufacturing" and "flow chemistry," this compound’s stability under varied conditions makes it a candidate for process intensification strategies.

Emerging studies also investigate its role in covalent inhibitor design, particularly for Cys-targeting therapies. The β-amino acid scaffold provides conformational rigidity, a sought-after feature in allosteric modulator development. Such applications resonate with trending searches like "next-generation kinase inhibitors" and "protein degradation technologies."

In summary, ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylpentanoate represents a multifaceted tool for modern drug discovery. Its structural attributes address key industry pain points—from peptide stability to synthetic efficiency—while aligning with sustainable and high-throughput methodologies. As research expands into epigenetics and protein-protein interaction modulation, this compound’s utility is poised to grow further.